6-Aminoquinoxaline
Cat. No. B194958
M. Wt: 145.16 g/mol
InChI Key: MSGRFBKVMUKEGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
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reactant
Reaction Step One
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Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]2[n:7][cH:8][cH:9][n:10][c:11]2[cH:12][cH:13]1>>[NH2:1][c:4]1[cH:5][c:6]2[n:7][cH:8][cH:9][n:10][c:11]2[cH:12][cH:13]1
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Inputs
Step One
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Quantity
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Type
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reactant
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Smiles
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CO
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Name
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Type
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reactant
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Smiles
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O=[N+]([O-])c1ccc2nccnc2c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1ccc2nccnc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
